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Compound of Interest

Compound Name: 4-Morpholinobenzaldehyde

Cat. No.: B072404

Essential Safety and Handling Guide for 4-
Morpholinobenzaldehyde

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides immediate and essential safety
protocols, operational procedures, and disposal plans for 4-Morpholinobenzaldehyde.

Chemical Identifier and Hazard Summary
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Identifier

Value

Chemical Name

4-Morpholinobenzaldehyde

4-(4-Morpholinyl)benzaldehyde, N-(4-

Synenyms formylphenyl)morpholine
CAS Number 1204-86-0

Molecular Formula C11H13NO2

Molecular Weight 191.23 g/mol

Physical Form Solid

GHS Hazard Classification

Causes skin irritation (H315), Causes serious
eye irritation (H319), May cause respiratory
irritation (H335), Harmful if swallowed (H302),
Harmful in contact with skin (H312), Harmful if
inhaled (H332).[1]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protective equipment is critical to mitigate the risks

associated with handling 4-Morpholinobenzaldehyde. The following table outlines the

recommended PPE.
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Protection Type

Specific Recommendations

Rationale

Hand Protection

Wear appropriate chemical-
resistant gloves (e.g., Nitrile,
Neoprene).[2][3]

Prevents skin contact, which
can cause irritation and may
be harmful.[1]

Eye and Face Protection

Use chemical safety goggles
or a face shield.[2][4]

Protects against dust particles
and potential splashes,
preventing serious eye
irritation.[1]

Skin and Body Protection

Wear a lab coat or chemical-
resistant clothing.[2][5]
Launder work clothes

separately.[5]

Minimizes skin exposure.

Respiratory Protection

Use in a well-ventilated area.
[5] If dust is generated, a dust
respirator is recommended.[5]
For higher concentrations or
unknown exposure, a full-face
air-purifying respirator may be

necessary.[4][6]

Prevents inhalation, which can
be harmful and cause

respiratory irritation.[1]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is essential for safe handling.
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Caption: Workflow for Handling 4-Morpholinobenzaldehyde.
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Procedural Steps:
e Preparation:
o Thoroughly review the Safety Data Sheet (SDS) before starting any work.[5]
o Put on all required personal protective equipment as detailed in the table above.
o Ensure work is conducted in a well-ventilated area, such as a chemical fume hood.[2]
e Handling:
o Avoid all personal contact, including inhalation of dust.[5]
o When handling, do not eat, drink, or smoke.[5]
o Keep the container securely sealed when not in use.[5]
¢ In Case of Exposure:

o Skin or Hair Contact: Immediately flush the affected area with running water. Seek medical
attention if irritation occurs.[5]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek
immediate medical attention.[2]

o Inhalation: Move the individual to fresh air.[2][5]

o Ingestion: Do NOT induce vomiting. Give a glass of water and seek immediate medical
aid.[2]

Disposal Plan

Proper disposal of 4-Morpholinobenzaldehyde and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Storage:
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e Place unused material and contaminated disposables in a clean, dry, sealable, and clearly
labeled container for chemical waste.[5]

e Do not mix with other waste streams unless explicitly permitted by your institution's waste
management guidelines.[7]

Disposal Procedure:

o Consult Regulations: All waste must be handled in accordance with local, state, and federal
regulations.[5]

o Professional Disposal: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed waste management authority for disposal.[5]

o Approved Methods: Approved disposal methods typically include burial in a licensed landfill
or incineration in a licensed facility, often after mixing with a suitable combustible material.[5]

» Container Decontamination: Decontaminate empty containers before disposal. Observe all
label safeguards until containers are cleaned and destroyed.[5]

o Wash Water: Do not allow wash water from cleaning equipment to enter drains. Collect all
wash water for treatment before disposal.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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